(Tetrahydro-furan-2-ylmethyl)-(3,4,5-trimethoxy-benzyl)-amine

• IUPAC Name: 1-(oxolan-2-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C15H23NO4/c1-17-13-7-11(8-14(18-2)15(13)19-3)9-16-10-12-5-4-6-20-12/h7-8,12,16H,4-6,9-10H2,1-3H3
• InChI Key: PLDISMFHHKDCEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNCC2CCCO2
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol

Description

The compound is a complex organic molecule that likely contains a tetrahydrofuran group, a trimethoxybenzyl group, and an amine group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds such as bis(Tetrahydrofurfuryl) Ether have been synthesized from tetrahydrofurfuryl alcohol, using (tetrahydrofuran-2-yl)methyl methanesulfonate as an intermediate. Another method involves the oxidative esterification of carboxylic acids.

Scientific Research Applications

• Organic Synthesis :

  • The compound has been used in the synthesis of bis-benzoquinoline derivatives, where aromatic aldehyde, naphthalene-2-amine, and tetrahydro-2,5-dimethoxyfuran are reacted in methanol catalyzed by iodine, leading to the formation of 3-aryl-2-(3-arylbenzo[f]quinolin-2-yl)benzo[f]quinoline derivatives (Chen et al., 2013).
  • It's involved in the electrooxidative C(sp3)–H amination of azoles via intermolecular oxidative C(sp3)–H/N–H cross-coupling, under metal- and oxidant-free conditions (Wu et al., 2017).
  • In a study on the synthesis of furan derivatives, it was found that the yield of furans decreased with the change of substituent R from hydrogen to methyl, ethyl, or isopropyl group (Horaguchi et al., 1990).

• Materials Science :

  • Amine-functionalized colloidal silica, using (3-aminopropyl) trimethoxysilane and spacer methyl groups from methyl-trimethoxysilane, has applications in various fields. The silica surface was modified using compounds including tetrahydro-2,5-dimethoxyfuran (Soto-Cantu et al., 2012).

• Pharmacology and Biochemistry :

  • The synthesis and rapid characterization of amine-functionalized silica, which finds use in various applications and fundamental investigations, involve the use of similar compounds (Soto-Cantu et al., 2012).
  • A study on novel dihydro-1,3,2H-benzoxazine derived from furfurylamine, including the compound , found application in the production of functional polymers and optoelectronic materials (Wattanathana et al., 2021).

Safety and Hazards

The safety data sheet for a related compound, Tetrahydrofuran, indicates that it is highly flammable and harmful if swallowed. It can cause skin irritation and serious eye damage.

Future Directions

While specific future directions for this compound are not available, research into related compounds like tetrahydrofuran and its derivatives continues to be an active area of study.